Cas no 1805469-90-2 (2-Bromo-4-methyl-5-nitrobenzamide)

• Product Name: 2-Bromo-4-methyl-5-nitrobenzamide
• CAS No: 1805469-90-2
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• CID: 5003339
• Update Time: 2025-06-29

2-Bromo-4-methyl-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-5-nitrobenzamide

• Inchi： 1S/C8H7BrN2O3/c1-4-2-6(9)5(8(10)12)3-7(4)11(13)14/h2-3H,1H3,(H2,10,12)
• InChI Key： PDVXMFIKJDILDK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C(N)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 1.7
• Topological Polar Surface Area: 88.9

Additional information on 2-Bromo-4-methyl-5-nitrobenzamide

2-Bromo-4-methyl-5-nitrobenzamide: A Comprehensive Overview

2-Bromo-4-methyl-5-nitrobenzamide (CAS No. 1805469-90-2) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, material synthesis, and as an intermediate in organic synthesis. The molecule consists of a benzamide backbone with substituents at positions 2, 4, and 5: a bromine atom at position 2, a methyl group at position 4, and a nitro group at position 5. These functional groups impart distinct chemical properties, making 2-bromo-4-methyl-5-nitrobenzamide a valuable compound for research and industrial applications.

The synthesis of 2-bromo-4-methyl-5-nitrobenzamide involves multi-step organic reactions, often starting from benzene derivatives. The introduction of the nitro group at position 5 is typically achieved through nitration reactions, while the bromination at position 2 can be performed using bromine in the presence of a suitable catalyst. The methyl group at position 4 is introduced via alkylation or acylation reactions. These steps require precise control over reaction conditions to ensure high yield and purity of the final product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most notable applications of 2-bromo-4-methyl-5-nitrobenzamide is in the field of drug discovery. The compound's structure provides a scaffold for designing bioactive molecules with potential therapeutic effects. For instance, the nitro group can act as an electron-withdrawing substituent, influencing the electronic properties of the molecule and enhancing its ability to interact with biological targets. Similarly, the bromine atom serves as an excellent leaving group in substitution reactions, facilitating further functionalization. Recent studies have explored the use of this compound as a precursor for developing anti-inflammatory agents and anticancer drugs.

In materials science, 2-bromo-4-methyl-5-nitrobenzamide has been investigated for its role in synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The presence of multiple functional groups allows for versatile interactions with metal ions, enabling the formation of complex architectures with potential applications in gas storage, catalysis, and sensing technologies. Researchers have reported that incorporating this compound into MOFs enhances their stability and selectivity for specific gas molecules.

Another area where 2-bromo-4-methyl-5-nitrobenzamide has shown promise is in organic electronics. The molecule's conjugated system and functional groups make it suitable for use in semiconducting materials and organic light-emitting diodes (OLEDs). Recent studies have demonstrated that derivatives of this compound exhibit favorable charge transport properties, making them candidates for next-generation electronic devices.

The physical properties of 2-bromo-4-methyl-5-nitrobenzamide are also worth noting. Its melting point is relatively high due to strong intermolecular hydrogen bonding between the amide groups. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various laboratory techniques, including chromatography and spectroscopy.

In terms of safety considerations, 2-bromo-4-methyl-5-nitrobenzamide should be handled with care due to its potential to generate hazardous fumes when heated or exposed to strong acids or bases. Proper ventilation and protective equipment are recommended during its synthesis and handling.

In conclusion, 2-bromo-4-methyl-5-nitrobenzamide (CAS No. 1805469-90-2) is a multifaceted compound with wide-ranging applications across chemistry and materials science. Its unique structure provides a platform for innovative research and development in drug discovery, materials synthesis, and electronic devices. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic research and industrial applications.